ethyl 5-(4-chlorophenyl)-7-methyl-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-5-(4-chlorophenyl)-7-methyl-2-[(4-nitrophenyl)methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H18ClN3O5S/c1-3-32-22(29)19-13(2)25-23-26(20(19)15-6-8-16(24)9-7-15)21(28)18(33-23)12-14-4-10-17(11-5-14)27(30)31/h4-12,20H,3H2,1-2H3/b18-12-
• InChI Key: AZFWKBYJKONFBB-PDGQHHTCSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Cl)C(=O)C(=CC4=CC=C(C=C4)[N+](=O)[O-])S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)Cl)C(=O)/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/S2)C
• Molecular Formula: C23H18ClN3O5S
• Molecular Weight: 483.9 g/mol

Description

Thiazolopyrimidine derivatives are a class of compounds that have been studied for their potential pharmacological properties. They have been shown to have antiviral, anticancer, antioxidant, and antimicrobial activity. These compounds are characterized by the presence of a thiazolopyrimidine core, which can be modified with various substituents to create a wide range of derivatives.

Synthesis Analysis

The synthesis of thiazolopyrimidine derivatives typically involves a series of reactions including the formation of a triazole-pyrimidine hybrid. The compounds are then characterized using various spectroscopy techniques, including FTIR, Mass, 1 H-NMR, and 13 C-NMR.

Molecular Structure Analysis

The molecular structure of thiazolopyrimidine derivatives is characterized by the presence of a thiazolopyrimidine core. This core can be modified with various substituents, leading to a wide range of derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thiazolopyrimidine derivatives typically involve the formation of a triazole-pyrimidine hybrid. This is followed by various other reactions to introduce different substituents onto the thiazolopyrimidine core.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolopyrimidine derivatives can vary widely depending on the specific substituents present on the thiazolopyrimidine core. For example, the compound ethyl 2-(4-((1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)-4-(4-methoxyphenyl)-6-methylpyrimidine-5-carboxylate (ZA3) is a white solid with a melting point of 91–92°C.

Mechanism of Action

While the specific mechanism of action of “ethyl 5-(4-chlorophenyl)-7-methyl-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is not known, related thiazolopyrimidine derivatives have been studied for their neuroprotective and anti-neuroinflammatory properties. They have been shown to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

Thiazolopyrimidine derivatives represent a promising area of research for the development of new pharmacological agents. Future research could focus on synthesizing new derivatives and studying their properties and potential applications.